
handling and storage procedures for Calcium
methoxyethoxide solutions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Calcium methoxyethoxide

Cat. No.: B8654257 Get Quote

Application Notes and Protocols: Calcium
Methoxyethoxide Solutions
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and use of Calcium
methoxyethoxide solutions. Adherence to these protocols is crucial to ensure personnel safety

and maintain the integrity of the material.

Properties of Calcium Methoxyethoxide
Calcium methoxyethoxide, also known as calcium 2-methoxyethanolate, is a reactive

chemical compound often used as a catalyst in organic synthesis, particularly in the production

of polymers and pharmaceuticals.[1] It is typically supplied as a 20% solution in

methoxyethanol.[2][3]

Table 1: Physical and Chemical Properties

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b8654257?utm_src=pdf-interest
https://www.benchchem.com/product/b8654257?utm_src=pdf-body
https://www.benchchem.com/product/b8654257?utm_src=pdf-body
https://www.benchchem.com/product/b8654257?utm_src=pdf-body
https://www.benchchem.com/product/b8654257?utm_src=pdf-body
https://www.lookchem.com/404.htm
https://www.gelest.com/wp-content/uploads/AKC167_CALCIUM-METHOXYETHOXIDE-20-in-methoxyethanol_GHS-US_English-US.pdf
https://abcr.com/de_en/ab106171
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8654257?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

CAS Number 28099-67-4 [1][4]

Molecular Formula C6H14CaO4 [1][5]

Molecular Weight 190.25 g/mol [1][5]

Appearance
Liquid (as a 20% solution in

methoxyethanol)
[2]

Boiling Point 118°C [1][3][6]

Flash Point 48°C [1][3][6]

Density 1.01 g/cm³ [1][3][4][6][7]

Hydrolytic Sensitivity
Reacts slowly with

moisture/water
[6]

Safety and Handling
Calcium methoxyethoxide solutions are flammable and pose several health hazards.[2] The

solution and its vapors can cause skin and eye irritation, and it is harmful if inhaled or absorbed

through the skin.[2] Methoxyethanol, the solvent, is a known reproductive toxin.[2]

Table 2: Hazard Identification and Safety Precautions
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Hazard GHS Classification Precautionary Statements

Flammability Flammable Liquid Category 3

Keep away from heat, sparks,

open flames, and hot surfaces.

No smoking. Keep container

tightly closed. Ground/bond

container and receiving

equipment. Use explosion-

proof

electrical/ventilating/lighting

equipment. Use only non-

sparking tools. Take

precautionary measures

against static discharge.

Acute Toxicity (Dermal) Category 4

Harmful in contact with skin.

Wear protective

gloves/protective clothing.

Acute Toxicity (Inhalation) Category 4

Harmful if inhaled. Avoid

breathing

dust/fume/gas/mist/vapors/spr

ay. Use only outdoors or in a

well-ventilated area.

Skin Corrosion/Irritation Category 2

Causes skin irritation. Wash

skin thoroughly after handling.

Wear protective gloves.

Serious Eye Damage/Irritation Category 2A

Causes serious eye irritation.

Wear eye protection/face

protection.

Reproductive Toxicity Category 1B

May damage fertility or the

unborn child. Obtain special

instructions before use. Do not

handle until all safety

precautions have been read

and understood.
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2.1 Personal Protective Equipment (PPE)

Hand Protection: Neoprene or nitrile rubber gloves are required.[2][8]

Eye Protection: Chemical goggles must be worn. Contact lenses should not be worn when

handling this substance.[2][8]

Skin and Body Protection: Wear suitable protective clothing to prevent skin contact.[2][8]

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.[9]

2.2 Emergency Procedures

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, removing contact

lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[10]

[11]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

plenty of water. Seek medical attention if irritation persists.[9][10]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[9]

Ingestion: Do not induce vomiting. Rinse mouth thoroughly with water and seek immediate

medical attention.[9][10]

Storage Procedures
Proper storage is essential to maintain the stability of Calcium methoxyethoxide solutions

and to prevent hazardous situations.

General Storage: Store in a cool, dry, and well-ventilated place away from heat and ignition

sources.[2][9][10]

Container: Keep the container tightly closed to prevent contact with moisture and air.[2][8]

[10]

Incompatible Materials: Store away from moist air, water, and oxidizing agents.[2]
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Spill and Waste Disposal
4.1 Spill Response

Evacuate: Evacuate unnecessary personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Contain: Use a non-combustible absorbent material to contain the spill.

Collect: Collect the absorbed material using non-sparking tools and place it in a suitable,

closed container for disposal.[2]

Clean: Clean the spill area thoroughly.

4.2 Waste Disposal

Dispose of waste material in accordance with local, state, and federal regulations.[2] Do not

allow the product to enter drains or waterways.[10]

Experimental Protocol: Catalysis in Organic
Synthesis (General)
This protocol outlines the general steps for using a Calcium methoxyethoxide solution as a

catalyst. Specific reaction conditions (e.g., temperature, reaction time, stoichiometry) will need

to be optimized for the specific transformation.

5.1 Materials and Equipment

Calcium methoxyethoxide solution (e.g., 20% in methoxyethanol)

Anhydrous reaction solvent

Reactants

Inert gas supply (e.g., nitrogen or argon)

Schlenk line or glovebox
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Reaction vessel with a magnetic stirrer

Syringes and needles

Quenching solution

Standard workup and purification equipment

5.2 Procedure

Inert Atmosphere: Set up the reaction vessel under an inert atmosphere (nitrogen or argon)

to exclude moisture and air.

Solvent and Reactants: Add the anhydrous reaction solvent and reactants to the reaction

vessel.

Catalyst Addition: Carefully add the Calcium methoxyethoxide solution to the reaction

mixture using a syringe. The addition should be done cautiously, as the reaction may be

exothermic.

Reaction: Stir the reaction mixture at the desired temperature for the required time.

Quenching: Upon completion, carefully quench the reaction by slowly adding a suitable

quenching solution (e.g., a protic solvent or a mild acidic solution).

Workup: Perform a standard aqueous workup to extract the product.

Purification: Purify the crude product using appropriate techniques such as distillation,

crystallization, or chromatography.

Visualizations
Diagram 1: Safe Handling and Storage Workflow
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Caption: Workflow for safe handling and storage of Calcium methoxyethoxide solutions.

Diagram 2: Experimental Workflow for Catalysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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